Cas no 105652-39-9 (3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate)

3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate structure
105652-39-9 structure
Product Name:3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate
CAS No:105652-39-9
MF:C25H40N2O2
MW:400.5973072052
CID:1158291
PubChem ID:71333704
Update Time:2025-04-20

3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3,9-diethyltridecan-6-yl Benzimidazole-1-carboxylate
    • 105652-39-9
    • 3,9-Diethyltridecan-6-yl 1H-benzimidazole-1-carboxylate
    • DTXSID90761916
    • Inchi: 1S/C25H40N2O2/c1-5-9-12-21(8-4)16-18-22(17-15-20(6-2)7-3)29-25(28)27-19-26-23-13-10-11-14-24(23)27/h10-11,13-14,19-22H,5-9,12,15-18H2,1-4H3
    • InChI Key: YTZULRUROIPQIM-UHFFFAOYSA-N
    • SMILES: O(C(N1C=NC2C=CC=CC1=2)=O)C(CCC(CC)CC)CCC(CC)CCCC

Computed Properties

  • Exact Mass: 400.308978523g/mol
  • Monoisotopic Mass: 400.308978523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 14
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 44.1Ų
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